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Compound of Interest

Compound Name: 3-Methylhexane-d16
CAS No.: 284664-84-2
Cat. No.: B1627838

Get Quote

Executive Technical Summary

3-Methylhexane-d16 (Perdeuterated 3-Methylhexane) is a specialized isotopic standard used
primarily in Nuclear Magnetic Resonance (NMR) spectroscopy and metabolic stability studies

(DMPK). Unlike its protonated counterpart, the d16 variant presents unique physical properties
—most notably a significant density increase—that necessitate recalibrated handling protocols.

This guide synthesizes standard GHS hazard data with the practical nuances of handling high-
purity deuterated alkanes, ensuring both personnel safety and data integrity.

Quick Reference Data
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Parameter Data Note
CAS Number 284664-84-2 Specific to d16 isotope
Chemical Formula Fully deuterated

~16% heavier than H-form

Molecular Weight 116.30 g/mol
(100.20 g/mol)
) Critical: +16% vs H-form
Density 0.798 g/mL
(0.687 g/mL)
Boiling Point 91 °C Similar to H-form
Signal Word DANGER Flammable, Aspiration Hazard

Chemical Identity & Isotopic Physics
The Deuterium Effect

The substitution of sixteen hydrogen atoms (

) with deuterium (

) introduces a "Primary Isotope Effect” on the molecule's physical behavior. While chemical
reactivity remains largely parallel to the protonated form, the mass increase is non-trivial.

o Density Implications: The density shift from 0.687 to 0.798 g/mL means that volumetric
dispensing (e.g., using a 100 pL pipette) will deliver 16% more mass than the protonated
solvent.

o Actionable Insight: For quantitative internal standard preparation, gravimetric dosing is
required. Do not rely on volumetric displacement calibrated for standard alkanes.

 NMR Silence: The d16 variant is "NMR Silent" in proton (

) NMR, providing a clean baseline between 0.8-1.5 ppm, a region typically crowded by alkyl
signals in drug candidates.

Comprehensive Hazard Analysis (GHS)
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The safety profile of 3-Methylhexane-d16 mirrors its parent alkane, dominated by flammability
and aspiration risks.

Physical Hazards

o Flammable Liquid (Category 2):
o H225: Highly flammable liquid and vapor.[1][2][3]

o Mechanism: Low flash point (-1 °C to -15 °C range) allows vapor generation at sub-
ambient temperatures. Static discharge is a primary ignition source due to the low
conductivity of non-polar alkanes.

Health Hazards

e Aspiration Hazard (Category 1):
o H304: May be fatal if swallowed and enters airways.[1][2][3]

o Mechanism: Low viscosity and low surface tension allow the liquid to spread rapidly over
mucosal surfaces. If emesis (vomiting) occurs, the fluid can bypass the epiglottis, entering
the lungs and causing chemical pneumonitis.

» Specific Target Organ Toxicity (STOT-SE 3):
o H336: May cause drowsiness or dizziness.[1][2][3]

o Mechanism: Lipophilic hydrocarbons cross the blood-brain barrier, acting as CNS
depressants.

Environmental Hazards

o Aquatic Toxicity (Acute 1 / Chronic 1):
o H400/H410: Very toxic to aquatic life with long-lasting effects.[1][2]

o Protocol: All waste must be segregated into "Non-Halogenated Organic" streams. Never
dispose of down sink drains.
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Strategic Handling & Integrity Protocol

Maintaining the isotopic purity (atom % D) is as critical as safety. While alkanes are not prone
to H/D exchange with atmospheric moisture (unlike

or
), water contamination introduces an unwanted
peak at ~1.56 ppm (in

) or distinct peaks in the alkane, obscuring data.

Inert Atmosphere Transfer Workflow

The following diagram outlines the "Self-Validating” protocol for dispensing 3-Methylhexane-
d16. This minimizes static risk (fire) and moisture ingress (data integrity).
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Start: Dispensing 3-Methylhexane-d16

1. PPE Verification
(Nitrile Gloves, Flame Retardant Lab Coat, Goggles)

2. Static Grounding
(Ground Flasks & Personnel)

Prevent Flash Fire

3. Inert Gas Blanket
(Argon/N2 Flow over Septum)

Maintain Dryness

4. Syringe Transfer
(Glass Syringe, PTFE Plunger)

5. Transfer to Receiver

(Pre-dried, Septum-sealed)

6. Parafilm/Teflon Seal
(Prevent Vapor Loss)

Click to download full resolution via product page
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Figure 1: Inert Atmosphere Transfer Workflow ensuring static dissipation and moisture
exclusion.

Storage Architecture

o Temperature: Ambient (15-25 °C) is generally acceptable, but refrigeration (2—8 °C) reduces
vapor pressure, lowering fire risk.

o Container: Store in amber glass with PTFE-lined caps.

e Segregation: Keep away from oxidizers (peroxides, nitrates) to prevent exothermic reactions.

Emergency Response Architecture

In the event of containment breach, the response must be rapid and specific to hydrocarbon
fires and chemical pneumonitis risks.

Spill Response Logic

Do not treat this like a water-based spill. The low flash point means vapors travel along the
floor to ignition sources.

Small (<50 mL)
Fume Hood/Bench

‘l imi Ignition Sources Absorb with Vermiculite Seal in HazMat Bag
'| (Unplug Hotplates) (Non-Combustible) Label: Flammable

1. EVACUATE Area
2. Pull Alarm

Spill Detected Assess Volume

Large (>50 mL)
Floor/Open Lab

Click to download full resolution via product page

Figure 2: Decision Matrix for 3-Methylhexane-d16 Spill Response.

First Aid Protocols

 Inhalation: Remove victim to fresh air immediately. If breathing is irregular, provide oxygen.
Do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the substance (risk
of secondary exposure).

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1627838/docs?utm_src=pdf-body-img#technical-guide-safety-handling-architecture-for-3-methylhexane-d16
https://www.benchchem.com/product/b1627838/docs?utm_src=pdf-body#technical-guide-safety-handling-architecture-for-3-methylhexane-d16
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627838?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Ingestion:DO NOT INDUCE VOMITING. This is the most critical instruction. Vomiting forces
the alkane back up the esophagus, increasing the risk of aspiration into the lungs. Transport
to ER immediately.

o Skin Contact: Wash with soap and water. Remove contaminated clothing (risk of static
ignition from soaked fabric).

Analytical Verification
To verify the identity and purity of 3-Methylhexane-d16 upon receipt:
e Proton NMR (

-NMR):

o Expectation: No signals (Silent).

o Contamination Check: Look for residual solvent peaks (e.g., Acetone at 2.17 ppm, Water
at 1.56 ppm in

) or protonated 3-methylhexane signals (multiplets 0.8-1.4 ppm).
e GC-MS:
o Expectation: Molecular ion peak at m/z 116.
o Purity: Check for m/z 100 (protonated parent) to calculate isotopic enrichment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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